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Compound of Interest

Compound Name: 1,2,4,5-Tetramethoxybenzene

Cat. No.: B1203070 Get Quote

Technical Guide: Physicochemical Properties of
1,2,4,5-Tetramethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1,2,4,5-
tetramethoxybenzene, with a focus on its melting and boiling points. It includes a summary of

available data, standardized experimental protocols for the determination of these properties,

and a visualization of a relevant synthetic application.

Core Physical Properties of 1,2,4,5-
Tetramethoxybenzene
1,2,4,5-Tetramethoxybenzene, also known by its CAS number 2441-46-5, is an aromatic

organic compound. Its physical state at standard conditions is solid. The accurate

determination of its physical properties, such as melting and boiling points, is crucial for its

application in research and development, particularly in drug design and material science, as

these properties are indicative of purity and are critical for process design.
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The available quantitative data for the physical properties of 1,2,4,5-tetramethoxybenzene are

summarized in the table below. It is important to note that while a boiling point has been

reported, an experimentally determined melting point for this specific compound is not readily

available in the public domain at the time of this publication.

Physical Property Value Conditions Source

Boiling Point 279.1 °C at 760 mmHg [1]

Melting Point Not available - -

Molecular Formula C₁₀H₁₄O₄ -

Molecular Weight 198.22 g/mol -

Density 1.068 g/cm³ - [1]

Experimental Protocols
The following are detailed methodologies for the experimental determination of melting and

boiling points, which are standard procedures in organic chemistry laboratories.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary

method is a common and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the crystalline 1,2,4,5-tetramethoxybenzene is

finely ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

This process is repeated until a sample height of 2-3 mm is achieved.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus next to the thermometer.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure

thermal equilibrium between the sample, the heating block, and the thermometer.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range. For a pure compound, this range

should be narrow (0.5-2°C).

Boiling Point Determination (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor. Simple distillation is a standard

method for determining the boiling point of a liquid sample.

Apparatus:

Distillation flask (round-bottom flask)

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips
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Procedure:

Apparatus Setup: The distillation apparatus is assembled with the distillation flask containing

the liquid 1,2,4,5-tetramethoxybenzene and a few boiling chips to ensure smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the bottom of the side-

arm of the distillation flask.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and then passes into the condenser.

Equilibrium: The temperature will rise and then stabilize as the vapor and liquid reach

thermal equilibrium.

Measurement: The constant temperature observed on the thermometer during the distillation

of the bulk of the liquid is recorded as the boiling point. It is crucial to record the atmospheric

pressure at the time of the measurement, as the boiling point is pressure-dependent. The

reported boiling point of 279.1°C is at standard atmospheric pressure (760 mmHg)[1].

Mandatory Visualization
In the field of materials science, tetrasubstituted benzene derivatives are valuable precursors

for the synthesis of advanced materials such as Covalent Organic Frameworks (COFs). These

are crystalline porous polymers with potential applications in gas storage, catalysis, and

electronics. The following diagram illustrates a generalized workflow for the synthesis of a COF

from a tetrasubstituted benzene monomer.
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Generalized workflow for the synthesis of a Covalent Organic Framework (COF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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